Cas no 1017464-05-9 (4-Methyl-2-(trifluoromethyl)pyrimidine)

1017464-05-9 structure
Product name:4-Methyl-2-(trifluoromethyl)pyrimidine
CAS No:1017464-05-9
MF:C6H5F3N2
MW:162.1125
MDL:MFCD09881360
CID:1089380
4-Methyl-2-(trifluoromethyl)pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 4-Methyl-2-(trifluoromethyl)pyrimidine
- AK139650
- FCH875499
- AX8221703
- ST24043887
- T191944
-
- MDL: MFCD09881360
- Inchi: 1S/C6H5F3N2/c1-4-2-3-10-5(11-4)6(7,8)9/h2-3H,1H3
- InChI Key: JHOQVQSTUMAGNQ-UHFFFAOYSA-N
- SMILES: FC(C1=NC([H])=C([H])C(C([H])([H])[H])=N1)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 134
- Topological Polar Surface Area: 25.8
Experimental Properties
- Density: 1.290±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 102.1±40.0 ºC (760 Torr),
- Flash Point: 15.6±27.3 ºC,
- Solubility: Slightly soluble (4.5 g/l) (25 º C),
4-Methyl-2-(trifluoromethyl)pyrimidine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB439085-250mg |
4-Methyl-2-(trifluoromethyl)pyrimidine, 95%; . |
1017464-05-9 | 95% | 250mg |
€183.20 | 2025-02-16 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M64540-250mg |
4-Methyl-2-(trifluoromethyl)pyrimidine |
1017464-05-9 | 250mg |
¥806.0 | 2021-09-04 | ||
Chemenu | CM126860-5g |
4-methyl-2-(trifluoromethyl)pyrimidine |
1017464-05-9 | 98% | 5g |
$756 | 2023-02-19 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LW033-200mg |
4-Methyl-2-(trifluoromethyl)pyrimidine |
1017464-05-9 | 98% | 200mg |
729.0CNY | 2021-07-12 | |
Chemenu | CM126860-5g |
4-methyl-2-(trifluoromethyl)pyrimidine |
1017464-05-9 | 98% | 5g |
$800 | 2021-08-05 | |
Chemenu | CM126860-1g |
4-methyl-2-(trifluoromethyl)pyrimidine |
1017464-05-9 | 98% | 1g |
$267 | 2021-08-05 | |
eNovation Chemicals LLC | Y1007048-10G |
4-methyl-2-(trifluoromethyl)pyrimidine |
1017464-05-9 | 97% | 10g |
$1170 | 2024-07-21 | |
Chemenu | CM126860-250mg |
4-methyl-2-(trifluoromethyl)pyrimidine |
1017464-05-9 | 98% | 250mg |
$82 | 2023-02-19 | |
eNovation Chemicals LLC | Y1007048-1G |
4-methyl-2-(trifluoromethyl)pyrimidine |
1017464-05-9 | 97% | 1g |
$240 | 2024-07-21 | |
Ambeed | A257732-100mg |
4-Methyl-2-(trifluoromethyl)pyrimidine |
1017464-05-9 | 98% | 100mg |
$51.0 | 2024-04-26 |
4-Methyl-2-(trifluoromethyl)pyrimidine Related Literature
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R. Asadi,Z. Ouyang,M. M. Mohammd Nanoscale, 2015,7, 11379-11385
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Ming Yang,Yunkun Yang,Qi Liu,Hongxi Zhou,Jiayue Han,Xiaoyi Xie,Faxian Xiu,Zehua Hu,Ting Yu J. Mater. Chem. C, 2020,8, 16024-16031
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Shuqian Zhang,Yang Yuan,Wang Zhang,Fang Song,Jinghan Li,Qinglei Liu,Jiajun Gu,Di Zhang J. Mater. Chem. A, 2021,9, 17985-17993
-
Jun Zhang,Chunwei Yu,Gang Lu,Qiongyao Fu,Na Li,Yuxiang Ji New J. Chem., 2012,36, 819-822
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1017464-05-9)4-Methyl-2-(trifluoromethyl)pyrimidine

Purity:99%/99%
Quantity:1g/5g
Price ($):203.0/701.0